Cas no 8069-76-9 (DINOCTON-O)

DINOCTON-O structure
Product name:DINOCTON-O
DINOCTON-O Chemical and Physical Properties
Names and Identifiers
-
- DINOCTON-O
- (2,4-dinitro-6-octan-3-ylphenyl) methyl carbonate,(2,4-dinitro-6-octan-4-ylphenyl) methyl carbonate
- Dinocton-O
- Caswell No. 561B
- MC 1945
- Dinocton-O [ISO]
- Carbonic acid, 2,4-dinitro-6-(1-propylpentyl)phenyl methyl ester, mixt. with 2-(1-ethylhexyl)-4,6-dinitrophenyl methyl carbonate
- EPA Pesticide Chemical Code 561400
- 8069-76-9
- DINOCTON-O
-
- Inchi: InChI=1S/2C16H22N2O7/c1-4-6-7-8-11(5-2)13-9-12(17(20)21)10-14(18(22)23)15(13)25-16(19)24-3;1-4-6-8-11(7-5-2)13-9-12(17(20)21)10-14(18(22)23)15(13)25-16(19)24-3/h2*9-11H,4-8H2,1-3H3
- InChI Key: BTYIGYHTCNTYTP-UHFFFAOYSA-N
- SMILES: CCCCCC(CC)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)OC.CCCCC(CCC)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)OC
Computed Properties
- Exact Mass: 708.28500
- Monoisotopic Mass: 708.285
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 50
- Rotatable Bond Count: 18
- Complexity: 921
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: nothing
- Tautomer Count: nothing
- Topological Polar Surface Area: 254Ų
Experimental Properties
- Density: 1.2045 (rough estimate)
- Boiling Point: 487.59°C (rough estimate)
- Flash Point: 168.1°C
- Refractive Index: 1.5800 (estimate)
- PSA: 254.34000
- LogP: 11.53700
DINOCTON-O Related Literature
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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